Hexabromobenzene Hexabromobenzene Hexabromobenzene is a flame retardant and a standard for environmental testing and research.
Hexabromobenzene is used as fire retardant in plastics, paper and electric manufactured goods. It undergoes protodebromination when treated with sodium methoxide in methanol and ethyl methyl ketone to give a mixture of tetrabromobenzenes.
Monoclinic needles or white powder. Insoluble in water. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 87-82-1
VCID: VC21260788
InChI: InChI=1S/C6Br6/c7-1-2(8)4(10)6(12)5(11)3(1)9
SMILES: C1(=C(C(=C(C(=C1Br)Br)Br)Br)Br)Br
Molecular Formula: C6Br6
Molecular Weight: 551.5 g/mol

Hexabromobenzene

CAS No.: 87-82-1

Cat. No.: VC21260788

Molecular Formula: C6Br6

Molecular Weight: 551.5 g/mol

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Hexabromobenzene - 87-82-1

Specification

Description Hexabromobenzene is a flame retardant and a standard for environmental testing and research.
Hexabromobenzene is used as fire retardant in plastics, paper and electric manufactured goods. It undergoes protodebromination when treated with sodium methoxide in methanol and ethyl methyl ketone to give a mixture of tetrabromobenzenes.
Monoclinic needles or white powder. Insoluble in water. (NTP, 1992)
CAS No. 87-82-1
Molecular Formula C6Br6
Molecular Weight 551.5 g/mol
IUPAC Name 1,2,3,4,5,6-hexabromobenzene
Standard InChI InChI=1S/C6Br6/c7-1-2(8)4(10)6(12)5(11)3(1)9
Standard InChI Key CAYGQBVSOZLICD-UHFFFAOYSA-N
SMILES C1(=C(C(=C(C(=C1Br)Br)Br)Br)Br)Br
Canonical SMILES C1(=C(C(=C(C(=C1Br)Br)Br)Br)Br)Br
Colorform MONOCLINIC NEEDLES FROM BENZENE
Melting Point 621 °F (NTP, 1992)
326.0 °C
327 °C

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